Cas no 1804369-87-6 (3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1804369-87-6
• MF: C₈H₄Cl₂F₅NO₃S
• MW: 360.085276603699
• CID: 4847268
• Update Time: 2025-10-28

3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C8H4Cl2F5NO3S/c9-1-3-5(20(10,17)18)4(6(11)12)2-16-7(3)19-8(13,14)15/h2,6H,1H2
• InChI Key： UIMZMRVPEHUUEU-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)F)=CN=C(C=1CCl)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 427
• XLogP3: 3.4
• Topological Polar Surface Area: 64.599

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride

Introduction to 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804369-87-6)

3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804369-87-6, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a chloromethyl group, a difluoromethyl substituent, and a trifluoromethoxy moiety, make it a versatile building block for drug discovery and material science applications.

The compound’s pyridine core is further functionalized with a sulfonyl chloride group, which enhances its reactivity and utility in synthetic chemistry. Sulfonyl chlorides are well-known for their ability to participate in nucleophilic substitution reactions, making them invaluable in the construction of more complex molecular architectures. The combination of these functional groups in 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride provides a rich platform for medicinal chemists to explore novel pharmacophores.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their favorable physicochemical properties, such as improved metabolic stability, lipophilicity, and binding affinity. The presence of both difluoromethyl and trifluoromethoxy groups in this compound aligns with this trend, making it an attractive candidate for developing next-generation therapeutics. For instance, fluorinated pyridines have been extensively studied for their role in antiviral and anticancer agents, where they contribute to enhanced efficacy and selectivity.

One of the most compelling aspects of 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride is its potential application in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the chloromethyl and sulfonyl chloride groups, researchers can design molecules that selectively inhibit specific kinases. Preliminary studies have suggested that derivatives of this compound exhibit promising activity against certain tyrosine kinases, which could pave the way for new therapeutic strategies.

The influence of fluorine atoms on electronic and steric properties cannot be overstated. The difluoromethyl group introduces electron-withdrawing effects that can modulate the reactivity of adjacent functional groups, while the trifluoromethoxy group enhances lipophilicity and metabolic resistance. These features are particularly valuable in drug design, where fine-tuning molecular properties can significantly impact drug potency and pharmacokinetics. The synthesis of such fluorinated heterocycles often presents challenges due to the sensitivity of fluorine-containing intermediates. However, advancements in synthetic methodologies have made it increasingly feasible to incorporate these moieties into complex structures with high precision.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of compounds like 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride. Molecular modeling techniques allow researchers to predict how modifications to the structure will affect biological activity, enabling more efficient drug discovery processes. For example, virtual screening has been used to identify potential scaffolds derived from this compound that exhibit inhibitory activity against target enzymes. Such computational approaches complement traditional wet-lab experiments by providing rapid insights into structural optimization.

The versatility of 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride extends beyond pharmaceutical applications. In agrochemical research, similar sulfonyl chloride-containing compounds have been explored as herbicides and fungicides due to their ability to disrupt essential biological pathways in pests. The unique combination of functional groups in this molecule allows for fine-tuning its interaction with biological targets, making it a valuable tool for developing novel crop protection agents.

The synthesis of this compound typically involves multi-step organic reactions that require careful control over reaction conditions to ensure high yields and purity. Key steps often include halogenation reactions to introduce the necessary fluoro substituents, followed by sulfonylation to install the sulfonyl chloride group. Protecting group strategies may also be employed to prevent unwanted side reactions during synthesis. Given its complexity, industrial-scale production may necessitate specialized equipment and expertise.

Economic considerations also play a significant role in the adoption of compounds like 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride in drug development. While fluorinated compounds often command higher prices due to their synthetic challenges and perceived value, cost-effective manufacturing processes are essential for widespread use. Continuous-flow chemistry has emerged as a promising alternative to traditional batch processing, offering improved efficiency and scalability for producing complex molecules.

The environmental impact of fluorinated compounds is another critical consideration. Although fluorine atoms enhance drug properties, their persistence in the environment raises concerns about long-term ecological effects. Researchers are actively exploring greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Sustainable practices not only align with regulatory requirements but also contribute to responsible chemical manufacturing.

In conclusion,3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804369-87-6) represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in pharmaceuticals and agrochemicals. Its unique combination of functional groups makes it a valuable intermediate for synthesizing biologically active molecules with enhanced properties due to fluorination effects. As research continues to uncover new applications for this compound, it will undoubtedly remain at the forefront of medicinal chemistry innovation.